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Compound of Interest

Compound Name:
1,1'-Carbonylbis(3-

methylimidazolium) triflate

Cat. No.: B043501 Get Quote

In-Depth Technical Guide to 1,1'-Carbonylbis(3-
methylimidazolium) Triflate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and applications of 1,1'-Carbonylbis(3-methylimidazolium) triflate.

This reagent, identified by CAS Number 120418-31-7, is a highly efficient coupling agent

primarily utilized in aminoacylations for peptide and ester synthesis. Its ionic nature and high

reactivity offer distinct advantages in organic synthesis, particularly in the construction of

complex biomolecules. This document compiles available data on its spectroscopic and

physical characteristics, alongside detailed experimental protocols for its preparation and use.

Chemical and Physical Properties
1,1'-Carbonylbis(3-methylimidazolium) triflate is a white to off-white solid that is reactive

with water.[1] It is soluble in organic solvents such as nitromethane and chloroform, but

insoluble in ether.[1] Due to its hygroscopic and reactive nature, it should be handled under an

inert atmosphere and stored in a refrigerator at 2-8°C.[2][3]
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Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₁₁H₁₂F₆N₄O₇S₂ [3]

Molecular Weight 490.36 g/mol [3]

CAS Number 120418-31-7 [1][2][3]

Appearance White to Off-White Solid [1][2]

Melting Point 78-80 °C [4]

Boiling Point Not available -

Density Not available -

Spectroscopic Data
The structural integrity of 1,1'-Carbonylbis(3-methylimidazolium) triflate is confirmed

through various spectroscopic techniques.

Technique Data Source(s)

¹H NMR (CDCl₃)
δ 8.86 (s, 2H), 7.44 (m, 2H),

7.16 (m, 2H), 4.00 (s, 6H)
[1]

¹³C NMR Data not available -

Infrared (IR) Data not available -

Mass Spectrometry Data not available -

Experimental Protocols
Synthesis of 1,1'-Carbonylbis(3-methylimidazolium)
triflate
The synthesis of 1,1'-Carbonylbis(3-methylimidazolium) triflate is achieved through the bis-

alkylation of 1,1'-carbonylbisimidazole. It is crucial to use fresh methyl triflate to avoid

contamination with triflic acid.[1] The reagent is typically prepared under anhydrous conditions
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and either used immediately or stored in a dry nitromethane solution or as a solid in the

absence of moisture.[1]

Materials:

1,1'-Carbonylbisimidazole (CDI)

Freshly distilled methyl triflate (MeOTf)

Anhydrous nitromethane

Procedure:

In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1,1'-

carbonylbisimidazole in anhydrous nitromethane.

Cool the solution to 10 °C using an ice bath.

Slowly add fresh methyl triflate to the stirred solution at 10 °C.

After the addition is complete, the product can be used in situ as a solution in nitromethane.

Alternatively, the solvent can be removed in vacuo to yield 1,1'-Carbonylbis(3-
methylimidazolium) triflate as a solid.
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Starting Materials

Reaction

Product

1,1'-Carbonylbisimidazole (CDI)

Dissolve CDI in
Anhydrous Nitromethane

Fresh Methyl Triflate (MeOTf)

Slowly add MeOTf

Anhydrous Nitromethane

Cool to 10 °C

Use in situ as solution Remove solvent in vacuo

Solid 1,1'-Carbonylbis(3-methylimidazolium) triflate

Click to download full resolution via product page

Synthesis of 1,1'-Carbonylbis(3-methylimidazolium) triflate.

Application in Peptide Coupling (Aminoacylation)
1,1'-Carbonylbis(3-methylimidazolium) triflate is a highly effective reagent for the formation

of peptide bonds. The reaction proceeds through the activation of a carboxylic acid, followed by

nucleophilic attack by an amine.

General Protocol for Dipeptide Synthesis:
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Activation: The N-protected amino acid (1 equivalent) is dissolved in an appropriate

anhydrous solvent (e.g., dichloromethane or acetonitrile). 1,1'-Carbonylbis(3-
methylimidazolium) triflate (1 equivalent) is added to the solution to activate the carboxylic

acid.

Coupling: The amino acid ester hydrochloride (1 equivalent) and a non-nucleophilic base

such as pyridine (2 equivalents) are added to the reaction mixture.

Reaction: The reaction is stirred at room temperature for a designated time, typically around

15 minutes.

Work-up: The reaction mixture is diluted with an organic solvent and washed sequentially

with saturated sodium bicarbonate solution, 1.0 M hydrochloric acid, and brine.

Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure to yield the dipeptide.
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Reactants

Process

N-Protected Amino Acid

1. Activation of Amino Acid

1,1'-Carbonylbis(3-methylimidazolium) triflate Amino Acid Ester

2. Addition of Amino Ester & Base

Pyridine

Activated Intermediate

3. Stir at Room Temperature

4. Aqueous Work-up

5. Isolation of Product

Dipeptide Product

Click to download full resolution via product page

General workflow for peptide coupling.
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Chemical Reactivity and Applications
The primary application of 1,1'-Carbonylbis(3-methylimidazolium) triflate is as a coupling

reagent in the synthesis of peptides and esters.[1] Its high reactivity stems from the two

positively charged imidazolium rings, which make the carbonyl carbon highly electrophilic. This

facilitates the activation of carboxylic acids, forming a highly reactive acyl-imidazolium

intermediate, which is then readily attacked by nucleophiles like amines or alcohols.

This reagent has been successfully used in the synthesis of chiral Pilocarpine analogs,

highlighting its utility in the preparation of complex and biologically active molecules.[1][2]

Safety and Handling
1,1'-Carbonylbis(3-methylimidazolium) triflate is sensitive to moisture and should be

handled in a dry environment, preferably in a glovebox or under an inert atmosphere.[1] It is

advisable to wear appropriate personal protective equipment, including gloves and safety

glasses, when handling this compound. As it reacts with water, appropriate quenching

procedures should be in place. For long-term storage, it should be kept in a tightly sealed

container in a refrigerator.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043501#physical-and-chemical-properties-of-1-1-
carbonylbis-3-methylimidazolium-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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